Cas no 886899-21-4 (N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide
• CAS No: 886899-21-4
• MF: C₂₃H₂₁N₃OS₂
• MW: 419.562342405319
• CID: 5478472
• Update Time: 2025-10-05

N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-2-benzothiazolyl-3-[(4-methylphenyl)thio]-N-(2-pyridinylmethyl)-
• N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C23H21N3OS2/c1-17-9-11-19(12-10-17)28-15-13-22(27)26(16-18-6-4-5-14-24-18)23-25-20-7-2-3-8-21(20)29-23/h2-12,14H,13,15-16H2,1H3
• InChI Key： SANKJOVDFJCQED-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)CCSC1=CC=C(C)C=C1

Additional information on N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide

Recent Advances in the Study of N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide (CAS: 886899-21-4)

The compound N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide (CAS: 886899-21-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzothiazole and pyridine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide to enhance its bioactivity and pharmacokinetic profile. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's binding affinity for various biological targets. These in silico studies have revealed promising interactions with key enzymes and receptors involved in inflammatory and oncogenic pathways, suggesting its potential as a multi-targeted therapeutic agent.

In vitro and in vivo evaluations have further demonstrated the compound's efficacy in modulating specific biological pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide exhibits potent inhibitory activity against certain kinases implicated in cancer progression. The compound's ability to induce apoptosis in cancer cell lines while sparing normal cells highlights its selectivity and potential as an anti-cancer agent. Additionally, its anti-inflammatory properties have been investigated in animal models of chronic inflammation, with results indicating significant reduction in pro-inflammatory cytokine levels.

Despite these promising findings, challenges remain in the development of N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Current research efforts are also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, N-(1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanyl-N-(pyridin-2-yl)methylpropanamide (CAS: 886899-21-4) represents a promising scaffold for the development of novel therapeutics. Its multi-faceted bioactivity, combined with ongoing advancements in drug design and delivery, positions it as a compound of significant interest in the field of chemical biology and medicinal chemistry. Future research will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.